7-allyl-8-(4-(4-bromobenzyl)piperazin-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[4-[(4-bromophenyl)methyl]piperazin-1-yl]-3-methyl-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C20H23BrN6O2/c1-3-8-27-16-17(24(2)20(29)23-18(16)28)22-19(27)26-11-9-25(10-12-26)13-14-4-6-15(21)7-5-14/h3-7H,1,8-13H2,2H3,(H,23,28,29)
• InChI Key: VJIWNDIEGCLDMX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=CC=C(C=C4)Br)CC=C
• Molecular Formula: C20H23BrN6O2
• Molecular Weight: 459.3 g/mol

Description

7-allyl-8-(4-(4-bromobenzyl)piperazin-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a purine derivative that is synthesized using a specific method, and it has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Synthesis of Novel Compounds

1. Developing Novel Octahydro-1,5-imino-3-benzazocin-4,7,10-trione Derivatives

Researchers have focused on creating new derivatives as models for saframycins, showcasing the compound's utility in synthesizing complex structures with potential biological activities (Saito et al., 1997).

2. Piperazine Derivatives as Mycobacterium tuberculosis Inhibitors

A series of purine-linked piperazine derivatives were synthesized to identify potent inhibitors of Mycobacterium tuberculosis, targeting the MurB enzyme and disrupting peptidoglycan biosynthesis. This research indicates the compound's role in developing new antimicrobial agents (Konduri et al., 2020).

3. Antiproliferative and Differentiation Induction

Piperazine derivatives were tested for their ability to inhibit K-562 cell proliferation and induce erythroid differentiation, showcasing the compound's potential in cancer research (Saab et al., 2013).

4. Cardiovascular Activity Studies

The synthesis of 8-alkylamino derivatives and their evaluation for cardiovascular activities highlight the potential therapeutic applications of these compounds in treating cardiovascular diseases (Chłoń-Rzepa et al., 2004).

Biological Activities and Potential Applications

1. Luminescent Properties and Electron Transfer

Novel piperazine substituted naphthalimide compounds were synthesized, showing unique fluorescence and photo-induced electron transfer properties, suggesting applications in material science and as pH probes (Gan et al., 2003).

2. Development of Antiasthmatic Agents

The synthesis and evaluation of xanthene derivatives for antiasthmatic activity demonstrate the potential of these compounds in developing new treatments for asthma, highlighting the versatility of the core structure in medicinal chemistry (Bhatia et al., 2016).